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Compound of Interest

Compound Name: N-Formyl-L-leucine-d3

Cat. No.: B564958 Get Quote

Essential Safety and Handling Guide for N-
Formyl-L-leucine-d3
This guide provides crucial safety and logistical information for laboratory professionals

handling N-Formyl-L-leucine-d3. The following procedures are designed to ensure safe

handling, storage, and disposal of this compound.

N-Formyl-L-leucine-d3 is a deuterated form of N-Formyl-L-leucine. While safety data for the

deuterated compound is limited, the available information, along with data for the non-

deuterated analogue, indicates it is not classified as a hazardous substance under the Globally

Harmonized System (GHS). However, standard laboratory precautions should always be

observed to minimize any potential risks. Some sources indicate that the non-deuterated form

may cause serious eye irritation and be harmful to aquatic life with long-lasting effects[1].

Therefore, appropriate personal protective equipment and disposal methods are essential.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are fundamental to safe laboratory practice. Below is a

summary of the recommended equipment when handling N-Formyl-L-leucine-d3.
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Control Type Recommendation Purpose

Engineering Controls
Fume Hood or Ventilated

Enclosure

To minimize inhalation of dust

particles.[2]

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

To protect eyes from dust

particles and potential

splashes.[2][3][4]

Skin Protection
Nitrile Rubber Gloves (EN 374

compliant)
To prevent skin contact.[3]

Body Protection Laboratory Coat
To protect personal clothing

from contamination.[4]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

significant, an air-purifying

respirator may be appropriate.

[2][4]

To prevent inhalation of high

concentrations of dust.

Experimental Protocol: Safe Handling of N-Formyl-
L-leucine-d3
This protocol outlines the step-by-step procedure for safely handling N-Formyl-L-leucine-d3 in

a laboratory setting.

1. Preparation and Precautionary Measures:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
Work within a designated area, preferably in a chemical fume hood or a well-ventilated
space, to avoid the dispersion of dust[2][5].
Assemble all necessary equipment and materials before starting.
Don the appropriate PPE as specified in the table above.

2. Weighing and Aliquoting:

N-Formyl-L-leucine-d3 is a solid.[2][6] Handle it carefully to minimize dust generation.
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Use a spatula to transfer the desired amount of the compound onto weighing paper or into a
suitable container.
Close the primary container tightly immediately after use.

3. Dissolving the Compound:

If preparing a solution, add the solvent to the solid slowly to avoid splashing.
Ensure the chosen solvent is compatible with the experimental procedure and subsequent
analyses.

4. Post-Handling Procedures:

After handling, thoroughly wash hands and any exposed skin with soap and water.[5]
Clean the work area and any equipment used.
Remove and dispose of contaminated gloves and other disposable PPE in accordance with
institutional guidelines.

5. Storage:

Store N-Formyl-L-leucine-d3 in a tightly closed container in a cool, dry place at room
temperature, protected from light and moisture.[7]

Spill and Disposal Plan
Spill Response:

Small Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

formation, and place it in a sealed container for disposal.[2][6] Clean the spill area with a

suitable solvent and absorbent material.

Large Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate PPE,

including respiratory protection if necessary. Contain the spill and follow the same clean-up

procedure as for small spills.

Disposal:

All waste material, including spilled compound and contaminated disposables, must be

disposed of in accordance with local, state, and federal regulations.[5]
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It is recommended to contact a licensed professional waste disposal service for chemical

waste.[2] Do not dispose of this material down the drain or in regular trash.

Workflow for Safe Handling of N-Formyl-L-leucine-
d3
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Caption: Workflow for the safe handling of N-Formyl-L-leucine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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